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Compound of Interest

Compound Name: 3-Fluoro-6-methyl-2-nitrophenol

CAS No.: 849353-45-3

Cat. No.: B1444786

Get Quote

Status: Operational Support Tier: Level 3 (Senior Process Chemistry) Ticket Subject:

Troubleshooting Regioselectivity and Purification in Fluoro-Cresol Nitration

Executive Summary & Molecule Analysis
Target Molecule: 3-Fluoro-6-methyl-2-nitrophenol Core Structure: Trisubstituted Benzene

(Phenol Core) Key Precursor: 3-Fluoro-6-methylphenol (also known as 5-fluoro-2-

hydroxytoluene)

The Synthetic Challenge: The synthesis of 3-Fluoro-6-methyl-2-nitrophenol presents a

classic "Ortho vs. Para" conflict in Electrophilic Aromatic Substitution (EAS).

The Hydroxyl Group (-OH) at C1 is the strongest activator and directs ortho (C2) and para

(C4).

The Methyl Group (-CH3) at C6 is a weak activator.

The Fluoro Group (-F) at C3 is an inductive deactivator but an ortho/para director via

resonance.
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The Conflict: The C4 position (para to -OH) is sterically open and electronically activated. The

C2 position (the target) is sterically "sandwiched" between the -OH and the -F group.

Consequently, direct nitration typically yields the C4-nitro isomer (4-nitro-3-fluoro-6-

methylphenol) as the major product, which is a dead-end impurity.

Troubleshooting Guides (Case Studies)
Ticket #402: "I am getting the Para-isomer (C4) instead
of the Ortho-isomer (C2)."
User Report: "We performed standard nitration using HNO₃/H₂SO₄ at 0°C. HPLC shows 85%

para-isomer and only 10% of the desired 2-nitro product."

Root Cause: Thermodynamics and sterics favor the C4 position. The "pocket" at C2 is hindered

by the adjacent Fluorine atom. Standard mixed-acid nitration is driven by the highly reactive

nitronium ion (

), which indiscriminately attacks the most accessible activated position (C4).

Solution Strategy: The Sulfonation-Blocking Protocol To force nitration at C2, you must

temporarily block the C4 position.

Protocol:

Blocking (Sulfonation): Treat 3-fluoro-6-methylphenol with concentrated

(1.1 equiv) at 80–100°C. The sulfonic acid group (

) is bulky and will selectively occupy the thermodynamically favored para position (C4).

Nitration: Cool the reaction mixture to 0–5°C. Add

(1.05 equiv) dropwise. With C4 blocked, the

ion is forced to attack the C2 position (Ortho to -OH).

De-blocking (Desulfonation): Dilute the mixture with water and reflux (steam distillation

temperatures, ~100–110°C) in the presence of dilute acid. The
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group is hydrolyzed, leaving the desired nitro group at C2.

Alternative (Direct Method): If a blocking step is impossible, switch solvent to Acetic Anhydride.

This forms Acetyl Nitrate in situ. Acetyl nitrate coordinates with the phenolic oxygen, delivering

the nitro group intramolecularly to the ortho position (C2) via a six-membered transition state,

significantly boosting the ortho:para ratio.

Warning: Acetyl nitrate is explosive. Maintain temp < -5°C.

Ticket #405: "The product is an inseparable oil/tar
mixture."
User Report: "After workup, we have a dark red oil. Column chromatography is difficult

because the Rf values of the isomers are nearly identical."

Root Cause:

Tars: Likely due to over-oxidation of the electron-rich phenol ring by nitric acid.

Separation: Ortho- and para-nitrophenols have similar polarities on silica, making flash

chromatography inefficient.

Solution Strategy: Steam Distillation This is the "Gold Standard" purification for ortho-

nitrophenols.

The Mechanism:

Ortho-Isomer (Target): Forms an intramolecular hydrogen bond between the Phenolic -OH

and the Nitro oxygen. This "locks" the polarity and prevents intermolecular bonding. Result:

High Volatility (Steam Volatile).

Para-Isomer (Impurity): Cannot H-bond intramolecularly. It forms strong intermolecular H-

bonds with other molecules/water. Result: Low Volatility (Not Steam Volatile).

Protocol:

Acidify the crude reaction mixture (pH < 2).
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Perform a vigorous steam distillation.

The yellow crystalline solid that collects in the distillate receiver is your pure 3-Fluoro-6-
methyl-2-nitrophenol (>98% purity).

The tar and para-isomer remain in the boiling flask.

Visualizing the Solution
The following diagram illustrates the Sulfonation-Blocking Strategy (Route A) versus the

problematic Direct Nitration (Route B).
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Starting Material
3-Fluoro-6-methylphenol

Step 1: Sulfonation
(H2SO4, 100°C)

Route A (Recommended)

Direct Nitration
(HNO3/H2SO4)

Route B (Risky)

Intermediate:
4-Sulfo-3-fluoro-6-methylphenol

(C4 Blocked)

Step 2: Nitration
(HNO3, 0°C)

Intermediate:
2-Nitro-4-sulfo-derivative

Step 3: Desulfonation
(H3O+, Reflux/Steam)

TARGET PRODUCT
3-Fluoro-6-methyl-2-nitrophenol

(High Purity)

Steam Distillation

Minor Product (<15%)

MAJOR IMPURITY
4-Nitro-3-fluoro-6-methylphenol

(Para-isomer)

Major Product

Click to download full resolution via product page
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Caption: Comparison of the Sulfonation-Blocking Strategy (Route A) which enforces

regioselectivity, versus Direct Nitration (Route B) which favors the unwanted para-isomer.

Technical Data & Specifications
Property Value Notes

CAS Number 1334492-99-9 (Generic)
Note: Isomer specific CAS may

vary by vendor.

Molecular Weight 171.13 g/mol

Appearance Yellow Crystalline Solid Distinctive of o-nitrophenols.

pKa ~7.0 - 7.5
More acidic than phenol due to

-NO2/-F.

Solubility DCM, EtOAc, Ethanol
Poor solubility in water (unless

pH > 8).

Steam Volatile? YES Critical for purification.

Storage 2-8°C, Dark Light sensitive.

Frequently Asked Questions (FAQs)
Q: Can I use Copper(II) Nitrate (

) instead of Nitric Acid? A: Yes. Metal nitrates (Claycop,

, or

) often show improved ortho-selectivity compared to mixed acid because they operate under
milder conditions, often involving chelation to the phenolic oxygen. However, for scale-up, the
Sulfonation-Blocking method is generally more cost-effective and robust [1].

Q: I see a side product with M+ = 153 in MS. What is it? A: This is likely the de-fluorinated

impurity (Hydroxy-methyl-nitrophenol). Under high temperatures or basic conditions, the

Fluorine at C3 can undergo Nucleophilic Aromatic Substitution (

) by water or hydroxide, especially since the ring is activated by the nitro group. Prevention:
Keep the pH acidic during workup and avoid heating >120°C.
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Q: Why is the yield lower than expected (~60%)? A: Phenols are prone to oxidation to quinones

by nitric acid. To minimize this:

Add the phenol to the acid (or vice versa) very slowly.

Keep the temperature strictly below 5°C during addition.

Use a catalytic amount of Urea in the nitric acid to scavenge nitrous acid (

), which catalyzes oxidation [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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